N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline

• IUPAC Name: N-[[4-[(2-chlorophenyl)methoxy]phenyl]methyl]-4-fluoroaniline
• InChI: InChI=1S/C20H17ClFNO/c21-20-4-2-1-3-16(20)14-24-19-11-5-15(6-12-19)13-23-18-9-7-17(22)8-10-18/h1-12,23H,13-14H2
• InChI Key: UCXZRIRWNPJGMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=C(C=C2)CNC3=CC=C(C=C3)F)Cl
• Molecular Formula: C20H17ClFNO
• Molecular Weight: 341.8 g/mol

Description

N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It is a small molecule inhibitor that has been investigated for its ability to target specific enzymes and proteins involved in various diseases. In

Mechanism of Action

N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline works by binding to specific enzymes and proteins involved in disease pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in cancer cell growth and survival. N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline has also been shown to inhibit the activity of phosphodiesterase 10A (PDE10A), which is involved in neurological disorders such as schizophrenia.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline vary depending on the specific disease pathway it targets. In cancer, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation, it has been shown to reduce the production of inflammatory cytokines. In neurological disorders, it has been shown to improve cognitive function and reduce symptoms of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to target specific disease pathways and investigate the effects of inhibiting those pathways. However, one limitation is the moderate yield and purity of the synthesis method, which can make it difficult to obtain large quantities of the compound for experiments.

Future Directions

There are several future directions for research involving N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline. One direction is to investigate its potential as a therapeutic agent in cancer, inflammation, and neurological disorders. Another direction is to explore its use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to optimize the synthesis method to improve the yield and purity of the compound.

Scientific Research Applications

N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline has been investigated for its potential therapeutic properties in various diseases. It has been shown to inhibit the activity of specific enzymes and proteins involved in cancer, inflammation, and neurological disorders. In preclinical studies, N-{4-[(2-chlorobenzyl)oxy]benzyl}-4-fluoroaniline has demonstrated promising results in inhibiting tumor growth and reducing inflammation in animal models.